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Compound of Interest

Compound Name: Poly-D-lysine hydrobromide
CAS No.: 27964-99-4
Cat. No.: B3121105
Get Quote
. J

Enhancing Cell Adhesion for Optimal Culture
Performance

Introduction

Poly-D-lysine (PDL) is a synthetic, positively charged polymer of the D-isomer of lysine, an
essential amino acid. In cell culture applications, PDL is widely used as a coating agent for
plastic and glass surfaces. The cationic nature of PDL facilitates the attachment and adhesion
of various cell types, particularly neurons, by interacting with the net negative charge of the cell
membrane. This enhanced adhesion promotes cell spreading, growth, and differentiation,
making it an indispensable tool for researchers in neuroscience, drug development, and
fundamental cell biology. This document provides a detailed, step-by-step guide for coating cell
culture flasks with Poly-D-lysine.

Mechanism of Action

Poly-D-lysine is a synthetic molecule that is not susceptible to enzymatic degradation by
proteases that may be released by cultured cells.[1] The polymer adsorbs to the culture
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surface, creating a uniform, positively charged layer. This positive charge electrostatically
interacts with negatively charged ions and molecules on the surface of the cell membrane,
promoting a strong and stable cell-substrate attachment.[2] This is particularly beneficial for
fastidious cell types, such as primary neurons and certain stem cell-derived lineages, which
require a supportive substrate for optimal growth and function.[2]

Experimental Protocols

Materials

Poly-D-lysine hydrobromide (molecular weight range: 70,000 — 150,000 Da)[3]

» Sterile tissue culture grade water or Dulbecco's Phosphate-Buffered Saline (DPBS), without
calcium and magnesium[2]

« Sterile flasks or other culture vessels

o Sterile serological pipettes and pipette tips

e 0.22 um sterile filter (if preparing solution from powder)
e Laminar flow hood

Preparation of Poly-D-Lysine Stock Solution (if using powder)

In a laminar flow hood, dissolve the Poly-D-lysine powder in sterile tissue culture grade water
to a stock concentration of 1 mg/mL.[1][4]

Ensure complete dissolution by gentle swirling or pipetting.

Sterile-filter the stock solution using a 0.22 um syringe filter into a sterile container.[5]

Aliquot the sterile stock solution into smaller, single-use volumes and store at -20°C for long-
term storage (up to 2 years) or at 2-8°C for shorter periods (up to 6 months).[6][7]

Coating Protocol for Cell Culture Flasks
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This protocol is optimized for a T-25 flask (25 cm? surface area). Adjust volumes accordingly for
other flask sizes.

e Dilution of Poly-D-Lysine:

o If using a 1 mg/mL stock solution, dilute it to a working concentration of 0.1 mg/mL (100
pg/mL) with sterile tissue culture grade water or DPBS.[3][5]

o For a T-25 flask, prepare approximately 1-2 mL of the working solution.
o Coating the Flask:

o Aseptically add a sufficient volume of the 0.1 mg/mL Poly-D-lysine working solution to the
flask to completely cover the growth surface. A typical volume is 1 mL per 25 cm? of
surface area.[5][8]

o Gently rock the flask to ensure the entire surface is evenly coated.[8]
 Incubation:

o Incubate the flask at room temperature for 1 hour.[2][5] Alternatively, for a more rapid
procedure, an incubation of 5 minutes at room temperature is also effective.[8] Some
protocols suggest an overnight incubation at room temperature.[5]

e Aspiration:
o After incubation, carefully aspirate the Poly-D-lysine solution from the flask.
e Rinsing:

o Thoroughly rinse the coated surface with sterile tissue culture grade water or DPBS to
remove any unbound Poly-D-lysine, as residual amounts can be toxic to cells.[2] It is
recommended to rinse the surface three times.[2]

o Aspirate the final rinse solution completely.

e Drying:
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o Allow the coated flask to dry completely in the laminar flow hood for at least 2 hours before
introducing cells and medium.[2][8]

» Storage of Coated Flasks:

o Coated flasks can be used immediately or stored at 4°C for up to two weeks. For storage,
ensure the flasks are sealed or wrapped to maintain sterility.[2]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the Poly-D-lysine coating
protocol, providing a range of values reported in various protocols to allow for optimization
based on specific cell types and experimental needs.
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Parameter

Recommended Range

Notes

Poly-D-Lysine Molecular
Weight

70,000 - 150,000 Da

This range is ideal for neuronal
cultures.[3] Lower molecular
weight is less viscous, while
higher molecular weight
provides more attachment
sites.[9]

Stock Solution Concentration

1 mg/mL

Prepared from powder.[1][4]

Working Solution
Concentration

0.05 - 0.1 mg/mL (50 - 100
Hg/mL)

A typical working concentration
is 0.1 mg/mL.[3][5] Some
protocols use 50 pug/mL.[2][4]

Volume for Coating

1 mL per 25 cm?

Ensures complete coverage of

the culture surface.[5][8]

Incubation Time

5 minutes - overnight

1 hour at room temperature is
a common recommendation.[2]

[5] 5 minutes is also effective.

[8]

Incubation Temperature

Room Temperature or 37°C

Room temperature is sufficient

for effective coating.[2][5]

Drying Time

At least 2 hours

Ensures complete evaporation

of the rinsing solution.[2][8]

Storage of Coated Flasks

Up to 2 weeks at 4°C

Must be sealed to maintain
sterility.[2]

Visualizing the Workflow

Experimental Workflow for Coating Flasks with Poly-D-Lysine
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Final Steps
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Caption: A step-by-step workflow for coating cell culture flasks with Poly-D-lysine.

Cell Adhesion Mechanism
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Caption: The electrostatic interaction between Poly-D-lysine and the cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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